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Compound of Interest

Compound Name: Lhf-535

Cat. No.: B608563 Get Quote

For researchers, scientists, and drug development professionals working with the antiviral

compound LHF-535, adherence to proper safety and disposal protocols is paramount. Although

a specific Safety Data Sheet (SDS) for LHF-535 is not publicly available, this document

provides a summary of its known chemical and physical properties and outlines a general

procedure for its safe disposal based on standard laboratory practices for chemical waste.

Chemical and Physical Properties of LHF-535
The following table summarizes the key quantitative data for LHF-535, an antiviral agent

identified as a small-molecule viral entry inhibitor.[1][2][3]
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Property Value Source

Molecular Formula C27H28N2O2 [1][3]

Molecular Weight 412.52 g/mol [1]

CAS Number 1450929-77-7 [1][3]

Appearance Solid powder [3]

Purity >98% [3]

Solubility in DMSO 96.67 mg/mL (234.34 mM) [1]

Solubility in Water < 0.1 mg/mL (insoluble) [1]

Storage (Powder) -20°C for 3 years [1]

Storage (in Solvent) -80°C for 1 year [1]

Experimental Protocols: Solubility and Formulation
Solubility Preparation: For creating a stock solution, LHF-535 is soluble in DMSO.[1][3]

Sonication is recommended to aid dissolution.[1]

In Vivo Formulation: A suggested formulation for in vivo experiments consists of a mixture of

10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline, yielding a concentration of 3.3

mg/mL (8 mM).[1] It is advised to add the solvents sequentially and ensure the solution is clear

before adding the next component. Heating and/or sonication can be used to assist in

dissolving the compound. It is recommended to prepare and use this working solution

immediately.[1]

Disposal Procedures for LHF-535
In the absence of a specific Safety Data Sheet for LHF-535, a conservative approach to

disposal is required, treating it as a potentially hazardous chemical. The following procedure is

based on general best practices for laboratory chemical waste disposal. Always consult and

adhere to your institution's specific safety guidelines and local, state, and federal regulations.

Logical Workflow for LHF-535 Disposal:
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Step 1: Preparation and PPE

Step 2: Waste Segregation and Collection

Step 3: Final Disposal

Consult Institutional
and Local Regulations

Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Segregate Waste:
- Solid Waste (unused powder, contaminated consumables)

- Liquid Waste (solutions containing LHF-535)

Proceed to

Collect in Designated, Labeled,
and Leak-Proof Waste Containers

Store Waste Container in a
Designated Hazardous Waste Accumulation Area

Proceed to

Arrange for Pickup by
Certified Hazardous Waste Disposal Service

Click to download full resolution via product page

Caption: General Disposal Workflow for LHF-535.

Step-by-Step Guidance:

Consult Regulations: Before beginning any disposal process, consult your institution's

Environmental Health and Safety (EHS) office for specific guidelines on chemical waste

disposal. Adhere to all local, state, and federal regulations.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling LHF-535 and its waste.

Waste Segregation:

Solid Waste: Collect unused or expired LHF-535 powder, as well as any contaminated

consumables (e.g., weigh boats, pipette tips, gloves), in a designated, clearly labeled, and

sealed hazardous waste container.

Liquid Waste: Solutions containing LHF-535 should be collected in a separate, leak-proof,

and clearly labeled hazardous liquid waste container. Do not pour solutions down the

drain.

Container Labeling: Ensure all waste containers are properly labeled with the full chemical

name ("LHF-535"), concentration (if applicable), and the appropriate hazard warnings as per

your institution's policy.

Storage: Store the sealed waste containers in a designated and secure hazardous waste

accumulation area, away from incompatible materials.

Final Disposal: Arrange for the collection of the hazardous waste by your institution's certified

hazardous waste disposal service. Do not attempt to dispose of the chemical waste through

standard trash or sewer systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Guidance for the Safe Handling and Disposal
of LHF-535]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608563#lhf-535-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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